Cas no 1491095-59-0 (2-(cyclopentyloxy)methylpentane-1-sulfonyl chloride)

• Product Name: 2-(cyclopentyloxy)methylpentane-1-sulfonyl chloride
• CAS No: 1491095-59-0
• MF: C₁₁H₂₁ClO₃S
• MW: 268.800641775131
• CID: 5190380
• PubChem ID: 65012598
• Update Time: 2025-06-15

2-(cyclopentyloxy)methylpentane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Pentanesulfonyl chloride, 2-[(cyclopentyloxy)methyl]-
• 2-((Cyclopentyloxy)methyl)pentane-1-sulfonyl chloride
• 2-(cyclopentyloxy)methylpentane-1-sulfonyl chloride

• Inchi： 1S/C11H21ClO3S/c1-2-5-10(9-16(12,13)14)8-15-11-6-3-4-7-11/h10-11H,2-9H2,1H3
• InChI Key： KMCCIOHMMQOHLM-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)C(COC1CCCC1)CCC

Additional information on 2-(cyclopentyloxy)methylpentane-1-sulfonyl chloride

Comprehensive Overview of 2-(Cyclopentyloxy)methylpentane-1-sulfonyl Chloride (CAS No. 1491095-59-0)

2-(Cyclopentyloxy)methylpentane-1-sulfonyl chloride (CAS No. 1491095-59-0) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. This compound, characterized by its unique cyclopentyloxy and sulfonyl chloride functional groups, is increasingly sought after for its role in constructing complex molecular architectures. Its chemical stability and reactivity make it a valuable intermediate in the development of novel therapeutics and agrochemicals.

The growing interest in 2-(cyclopentyloxy)methylpentane-1-sulfonyl chloride aligns with broader trends in green chemistry and sustainable synthesis. Researchers are exploring its potential as a building block for environmentally friendly processes, particularly in catalysis and bioconjugation. Recent studies highlight its utility in click chemistry and peptide modification, addressing key challenges in drug discovery and material science.

From a structural perspective, the cyclopentyloxy moiety enhances the compound's lipophilicity, which is critical for improving bioavailability in pharmaceutical applications. Meanwhile, the sulfonyl chloride group offers versatile electrophilic reactivity, enabling efficient cross-coupling reactions and nucleophilic substitutions. These properties have sparked discussions in scientific forums about its potential to replace traditional reagents in medicinal chemistry workflows.

In the context of industrial applications, CAS No. 1491095-59-0 is gaining traction as a high-value intermediate for producing specialty chemicals. Its compatibility with flow chemistry systems and automated synthesis platforms positions it as a candidate for process intensification strategies. Manufacturers are particularly interested in optimizing its synthesis scale-up while maintaining cost-efficiency and reaction selectivity.

Recent advancements in analytical techniques, such as HPLC-MS and NMR spectroscopy, have improved the characterization of 2-(cyclopentyloxy)methylpentane-1-sulfonyl chloride. These methods ensure precise quality control and purity assessment, which are essential for regulatory compliance in pharmaceutical applications. The compound's spectral data and chromatographic behavior are now well-documented in scientific literature.

The safety profile and handling protocols for this compound are frequently discussed in research communities. While not classified as hazardous under standard conditions, proper storage conditions (e.g., moisture-free environments) are recommended to preserve its chemical integrity. These considerations are particularly relevant for laboratory technicians and process chemists working with sensitive reactions.

From a market perspective, the demand for CAS No. 1491095-59-0 reflects the expanding fine chemicals sector. Suppliers are increasingly listing this compound in chemical databases and e-commerce platforms, with detailed technical specifications to facilitate procurement. Its price volatility and supply chain dynamics are subjects of analysis in industry reports.

Future research directions for 2-(cyclopentyloxy)methylpentane-1-sulfonyl chloride may explore its enantioselective applications and polymeric derivatives. The compound's potential in asymmetric synthesis and smart materials development represents an exciting frontier for academic investigators and industrial R&D teams alike.